![molecular formula C22H30N2O B101050 17-Demethoxypalosine CAS No. 17472-57-0](/img/structure/B101050.png)
17-Demethoxypalosine
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Overview
Description
17-Demethoxypalosine (17-DMP) is a naturally-occurring alkaloid derived from the plant Palosine. It is found in the bark of the Palosine tree, which is native to the tropical regions of Southeast Asia. The alkaloid has been studied extensively due to its potential medicinal properties and its use in traditional medicine. 17-DMP has been studied for its ability to modulate the activity of various neurotransmitters, as well as its ability to inhibit the growth of certain bacteria and fungi. In addition, 17-DMP has been investigated for its potential to act as an anti-inflammatory agent, an analgesic, and an anti-cancer agent.
Mechanism of Action
The exact mechanism of action of 17-Demethoxypalosine is not yet fully understood. However, it is believed to act as an agonist of the serotonin 5-HT1A receptor, as well as an antagonist of the dopamine D2 receptor. In addition, this compound has been shown to modulate the activity of various neurotransmitters, including dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitters, including dopamine, norepinephrine, and serotonin. In addition, this compound has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Furthermore, studies have shown that this compound has the potential to act as an analgesic, a neuroprotectant, and an anti-depressant.
Advantages and Limitations for Lab Experiments
The use of 17-Demethoxypalosine in laboratory experiments has several advantages. It is a relatively inexpensive chemical to obtain and is relatively easy to synthesize in the laboratory. Furthermore, this compound has been extensively studied, making it easy to access information about its properties and potential applications. However, there are some limitations to using this compound in laboratory experiments. For example, it is a relatively unstable compound and can be easily degraded in the presence of light or heat. In addition, this compound is a relatively potent compound and should be handled with caution.
Future Directions
The potential applications of 17-Demethoxypalosine are far-reaching and there are numerous future directions that can be explored. For example, further research could be conducted to investigate the effects of this compound on various neurotransmitters and receptors. In addition, further studies could be conducted to investigate the potential of this compound as an anti-inflammatory agent, an analgesic, and an anti-cancer agent. Finally, further research could be conducted to investigate the potential of this compound as a neuroprotectant and an anti-depressant.
Synthesis Methods
17-Demethoxypalosine can be synthesized in the laboratory using a variety of methods. The most common method is a two-step reaction that involves the oxidation of palosine with aqueous potassium permanganate followed by the reduction of the resulting this compound with sodium borohydride. Other methods, such as the use of a palladium-catalyzed reaction, have also been used to synthesize this compound.
Scientific Research Applications
17-Demethoxypalosine has been the subject of numerous studies in the scientific community. Studies have been conducted to investigate the effects of this compound on various neurotransmitters and receptors, its potential as an anti-inflammatory agent, its ability to inhibit the growth of certain bacteria and fungi, and its potential as an anti-cancer agent. In addition, this compound has been studied for its potential to act as a neuroprotectant, an analgesic, and an anti-depressant.
properties
IUPAC Name |
1-[(1R,9R,12R,19R)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6-trien-8-yl]propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O/c1-3-19(25)24-17-9-6-5-8-16(17)22-13-15-23-14-7-11-21(4-2,20(22)23)12-10-18(22)24/h5-6,8-9,18,20H,3-4,7,10-15H2,1-2H3/t18-,20-,21-,22-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVJUOTFDVKNXIK-ZHHKINOHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1C2CCC3(CCCN4C3C2(CC4)C5=CC=CC=C51)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)N1[C@@H]2CC[C@]3(CCCN4[C@H]3[C@]2(CC4)C5=CC=CC=C51)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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